Cas no 13626-59-0 (3-Methoxyisoxazole-5-carboxylic acid)

• Product Name: 3-Methoxyisoxazole-5-carboxylic acid
• CAS No: 13626-59-0
• MF: C₅H₅NO₄
• MW: 143.097501516342
• MDL: MFCD07368245
• CID: 233257
• PubChem ID: 327717
• Update Time: 2025-10-29

3-Methoxyisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyisoxazole-5-carboxylic acid
• 3-methoxy-1,2-oxazole-5-carboxylic acid
• 3-METHOXY-ISOXAZOLE-5-CARBOXYLIC ACID
• 5-Isoxazolecarboxylicacid, 3-methoxy-
• 3-methoxy-5-isoxazolecarboxylic acid
• 3-Methoxy-isoxazol-carbonsaeure-(5)
• 5-Carboxy-3-methoxyisoxazole
• 5-Isoxazolecarboxylicacid,3-methoxy
• 5-Isoxazolecarboxylic acid, 3-Methoxy-
• F2199-0062
• MFCD07368245
• 13626-59-0
• AMY31209
• 3-methoxy-isoxazole-5-carboxylic acid, AldrichCPR
• SCHEMBL185759
• WMMGHBYADJNEOC-UHFFFAOYSA-N
• NSC-303798
• FT-0748246
• CS-0036212
• AB31988
• NSC303798
• BS-13335
• A886848
• EN300-131465
• DTXSID40316495
• 3-Methoxyisoxazole-5-carboxylicacid
• AKOS006286529
• DB-063129
• SY066921

• MDL： MFCD07368245
• Inchi： 1S/C5H5NO4/c1-9-4-2-3(5(7)8)10-6-4/h2H,1H3,(H,7,8)
• InChI Key： WMMGHBYADJNEOC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(=N1)OC

Computed Properties

• Exact Mass: 143.02200
• Monoisotopic Mass: 143.021858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 0.5

Experimental Properties

• Density: 1.403
• Boiling Point: 348.6°Cat760mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.505
• PSA: 72.56000
• LogP: 0.38140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxyisoxazole-5-carboxylic acid

3-Methoxyisoxazole-5-carboxylic Acid (CAS No. 13626-59-0): A Comprehensive Overview

3-Methoxyisoxazole-5-carboxylic acid (CAS No. 13626-59-0) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has been extensively studied for its potential applications in drug development, agrochemicals, and advanced materials. The isoxazole ring system, a five-membered heterocycle containing one oxygen and one nitrogen atom, forms the core of this molecule. The presence of a methoxy group at position 3 and a carboxylic acid group at position 5 imparts distinctive chemical and biological properties to this compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-methoxyisoxazole-5-carboxylic acid through various methodologies. One notable approach involves the cyclization of appropriately substituted aldehydes or ketones with amino alcohols, followed by oxidation to introduce the carboxylic acid functionality. Researchers have also explored microwave-assisted synthesis and catalytic methods to enhance reaction efficiency and yield. These developments underscore the importance of this compound as a valuable building block in organic synthesis.

The isoxazole moiety is well-known for its ability to participate in diverse chemical reactions, including nucleophilic substitutions, additions, and conjugate additions. In the case of 3-methoxyisoxazole-5-carboxylic acid, the electron-donating methoxy group at position 3 enhances the reactivity of the isoxazole ring by activating it toward nucleophilic attack. This property has been exploited in the design of bioactive molecules, particularly in medicinal chemistry where isoxazoles are often used as scaffolds for drug candidates targeting various disease states.

Recent studies have highlighted the potential of 3-methoxyisoxazole-5-carboxylic acid as a lead compound in anti-inflammatory and anticancer drug discovery. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Additionally, preclinical studies have shown that certain analogs possess cytotoxic effects against cancer cell lines, suggesting their potential as chemotherapeutic agents.

In agrochemistry, 3-methoxyisoxazole-5-carboxylic acid has been investigated for its pesticidal properties. The compound's ability to inhibit key enzymes involved in plant pathogen metabolism makes it a promising candidate for developing environmentally friendly pesticides. Furthermore, its compatibility with various agricultural practices aligns with the growing demand for sustainable pest control solutions.

The material science community has also taken interest in this compound due to its potential as a precursor for advanced polymers and coatings. The carboxylic acid group provides opportunities for polymerization via esterification or amidation reactions, leading to materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for applications in packaging and biomedical devices.

From a structural perspective, 3-methoxyisoxazole-5-carboxylic acid exhibits interesting electronic properties that make it suitable for use in optoelectronic devices. The conjugated system within the isoxazole ring facilitates electron delocalization, which can be advantageous in applications such as light-emitting diodes (LEDs) and photovoltaic cells. Ongoing studies aim to optimize the electronic characteristics of this compound through functional group modifications.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 3-methoxyisoxazole-5-carboxylic acid. These methods provide valuable insights into the compound's molecular interactions and stability under various conditions.

Looking ahead, the versatility of 3-methoxyisoxazole-5-carboxylic acid positions it as a key player in multiple scientific domains. Its ability to serve as both a functional material precursor and a bioactive molecule underscores its significance in contemporary research efforts. As interdisciplinary collaboration continues to grow, we can expect further innovations leveraging this compound's unique properties.